Cas no 1705102-24-4 (7-(2H-1,3-benzodioxol-5-yl)-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide)

• Product Name: 7-(2H-1,3-benzodioxol-5-yl)-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide
• CAS No: 1705102-24-4
• MF: C₂₁H₂₄N₂O₄S
• MW: 400.491264343262
• CID: 5549492
• Update Time: 2025-05-21

7-(2H-1,3-benzodioxol-5-yl)-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(1,3-benzodioxol-5-yl)-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide
• 7-(2H-1,3-benzodioxol-5-yl)-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide

• Inchi： 1S/C21H24N2O4S/c1-2-25-17-6-4-3-5-16(17)22-21(24)23-10-9-20(28-12-11-23)15-7-8-18-19(13-15)27-14-26-18/h3-8,13,20H,2,9-12,14H2,1H3,(H,22,24)
• InChI Key： DGINYDBYUPITSB-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C3OCOC3=C2)CCN(C(NC2=CC=CC=C2OCC)=O)CC1

Additional information on 7-(2H-1,3-benzodioxol-5-yl)-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide

7-(2H-1,3-Benzodioxol-5-yl)-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide: A Comprehensive Overview

The compound 7-(2H-1,3-benzodioxol-5-yl)-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide, identified by the CAS Registry Number 1705102-24-4, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of thiazepanes, which are seven-membered heterocycles containing sulfur and nitrogen atoms. The molecule's structure is characterized by a benzodioxole moiety at the 7-position and an ethoxyphenyl group attached to the nitrogen atom at position 4 of the thiazepane ring. These structural features contribute to its unique pharmacological properties and make it a subject of interest in drug discovery research.

Recent studies have highlighted the importance of thiazepane derivatives in targeting various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The benzodioxole group in this compound is known for its ability to enhance the stability and bioavailability of molecules, while the ethoxyphenyl substituent may play a role in modulating pharmacokinetic properties such as absorption and metabolism. These attributes make the compound a promising candidate for further preclinical evaluation.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and cyclization. The use of advanced synthetic methodologies, such as Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination, has enabled researchers to construct this complex molecule with high precision. The optimization of reaction conditions has also contributed to improving the overall yield and purity of the product.

The pharmacological activity of 7-(2H-1,3-benzodioxol-5-yl)-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide has been explored in several in vitro assays. Initial studies suggest that it exhibits moderate inhibitory effects on enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). Additionally, preliminary data indicate that the compound may possess anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. These findings underscore its potential as a lead compound for developing treatments for Alzheimer's disease and related conditions.

Moreover, computational modeling techniques have been employed to investigate the molecular interactions of this compound with target proteins.Docking studies reveal that the molecule can effectively bind to key residues within the active sites of AChE and COX enzymes. These insights provide valuable information for further optimization of the compound's structure to enhance its potency and selectivity.

In conclusion, 7-(2H-1,3-benzodioxol-5-yl)-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide represents a novel chemical entity with promising therapeutic potential. Its unique structure and favorable pharmacological profile make it an attractive candidate for further research in drug development. As ongoing studies continue to uncover its full spectrum of biological activities, this compound is expected to contribute significantly to the advancement of medicinal chemistry.